Cas no 1024567-80-3 (2-benzyl-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-3-one)

• Product Name: 2-benzyl-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-3-one
• CAS No: 1024567-80-3
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• CID: 6397280
• PubChem ID: 78405202
• Update Time: 2025-06-26

2-benzyl-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-3-one
• Imidazo[1,2-c]quinazolin-3(2H)-one, 5,6-dihydro-2-(phenylmethyl)-5-thioxo-
• 1024567-80-3

• Inchi： 1S/C17H13N3OS/c21-16-14(10-11-6-2-1-3-7-11)18-15-12-8-4-5-9-13(12)19-17(22)20(15)16/h1-9,14H,10H2,(H,19,22)
• InChI Key： ZCUMWWGVOPGRIY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=NC(CC3=CC=CC=C3)C(=O)N2C1=S

Computed Properties

• Exact Mass: 313.12488341g/mol
• Monoisotopic Mass: 313.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 476.1±28.0 °C(Predicted)
• pka: 10.10±0.40(Predicted)

Additional information on 2-benzyl-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-3-one

Introduction to 2-Benzyl-5-Sulfanylidene-2H,3H,5H-Imidazo[1,2-c]Quinazolin-3-One (CAS No. 1024567-80-3)

2-Benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one, a compound with the CAS number 1024567-80-3, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoquinazolines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one is characterized by a fused ring system that includes an imidazole and a quinazoline moiety. The presence of the benzyl group and the sulfanylidene substituent adds to the complexity and functionality of the molecule. These structural features contribute to its unique pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the potential of 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer effects are attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The anti-inflammatory properties of 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one have also been investigated. A study published in the European Journal of Pharmacology found that this compound effectively reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthesis of 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one has been optimized through various methods to improve yield and purity. One common synthetic route involves the condensation of 4-aminoquinazoline with benzyl isothiocyanate followed by cyclization under appropriate conditions. This method has been refined to achieve high yields and purity levels suitable for further biological evaluation.

In terms of pharmacokinetics and safety profiles, preliminary studies indicate that 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one has favorable oral bioavailability and low toxicity in animal models. These properties make it an attractive candidate for further preclinical and clinical development.

The potential applications of 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research for probing cellular pathways involved in viral replication, cancer progression, and inflammation. Its unique structural features make it an excellent scaffold for medicinal chemists to develop novel derivatives with enhanced potency and selectivity.

In conclusion, 2-benzyl-5-sulfanylidene-2H,3H,5H-imidazo[1,2-c]quinazolin-3-one (CAS No. 1024567-80-3) is a promising compound with a wide range of biological activities. Its potential as an antiviral agent, anticancer drug candidate, and anti-inflammatory compound makes it an important molecule for further investigation in both academic research and pharmaceutical development.